Pyrimido(4,5-d)pyrimidin-4(1H)-one, 2,3-dihydro-3-(3-(4-(3-chlorophenyl)-1-piperazinyl)propyl)-7-methyl-1-phenyl-2-thioxo-
Pyrimido(4,5-d)pyrimidin-4(1H)-one, 2,3-dihydro-3-(3-(4-(3-chlorophenyl)-1-piperazinyl)propyl)-7-methyl-1-phenyl-2-thioxo-
Brand Name:
Vulcanchem
CAS No.:
142287-34-1
VCID:
VC21100800
InChI:
InChI=1S/C26H27ClN6OS/c1-19-28-18-23-24(29-19)33(21-8-3-2-4-9-21)26(35)32(25(23)34)12-6-11-30-13-15-31(16-14-30)22-10-5-7-20(27)17-22/h2-5,7-10,17-18H,6,11-16H2,1H3
SMILES:
CC1=NC=C2C(=N1)N(C(=S)N(C2=O)CCCN3CCN(CC3)C4=CC(=CC=C4)Cl)C5=CC=CC=C5
Molecular Formula:
C26H27ClN6OS
Molecular Weight:
507.1 g/mol
Pyrimido(4,5-d)pyrimidin-4(1H)-one, 2,3-dihydro-3-(3-(4-(3-chlorophenyl)-1-piperazinyl)propyl)-7-methyl-1-phenyl-2-thioxo-
CAS No.: 142287-34-1
Cat. No.: VC21100800
Molecular Formula: C26H27ClN6OS
Molecular Weight: 507.1 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 142287-34-1 |
|---|---|
| Molecular Formula | C26H27ClN6OS |
| Molecular Weight | 507.1 g/mol |
| IUPAC Name | 3-[3-[4-(3-chlorophenyl)piperazin-1-yl]propyl]-7-methyl-1-phenyl-2-sulfanylidenepyrimido[4,5-d]pyrimidin-4-one |
| Standard InChI | InChI=1S/C26H27ClN6OS/c1-19-28-18-23-24(29-19)33(21-8-3-2-4-9-21)26(35)32(25(23)34)12-6-11-30-13-15-31(16-14-30)22-10-5-7-20(27)17-22/h2-5,7-10,17-18H,6,11-16H2,1H3 |
| Standard InChI Key | OBBCRROUKFAFCR-UHFFFAOYSA-N |
| SMILES | CC1=NC=C2C(=N1)N(C(=S)N(C2=O)CCCN3CCN(CC3)C4=CC(=CC=C4)Cl)C5=CC=CC=C5 |
| Canonical SMILES | CC1=NC=C2C(=N1)N(C(=S)N(C2=O)CCCN3CCN(CC3)C4=CC(=CC=C4)Cl)C5=CC=CC=C5 |
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